Cas no 946304-78-5 (N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 946304-78-5
• Molecular Formula: C₁₈H₁₃Cl₂N₃O₂S
• Molecular Weight: 406.285720586777
• CID: 6584302
• PubChem ID: 26841871

N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide Properties

Names and Identifiers

• N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• 4-Thiazoleacetamide, 2-(benzoylamino)-N-(3,4-dichlorophenyl)-
• F2202-0097
• AKOS004951691
• N-(4-(2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide
• N-[4-[2-(3,4-dichloroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• 946304-78-5
• N-(4-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide

• InChIKey： DXTXEAIRDNOGSS-UHFFFAOYSA-N
• Inchi： 1S/C18H13Cl2N3O2S/c19-14-7-6-12(8-15(14)20)21-16(24)9-13-10-26-18(22-13)23-17(25)11-4-2-1-3-5-11/h1-8,10H,9H2,(H,21,24)(H,22,23,25)
• SMILES： S1C=C(CC(NC2=CC=C(Cl)C(Cl)=C2)=O)N=C1NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 405.0105532g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 405.0105532g/mol
• Heavy Atom Count: 26
• Complexity: 505
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• pka: 7.04±0.70(Predicted)
• Density: 1.512±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides